Cas no 2228900-27-2 (methyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228900-27-2
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 6402930
• PubChem ID: 165712259
• Update Time: 2025-06-22

methyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1738557
• 2228900-27-2

• Inchi： 1S/C10H15N3O3/c1-13-5-7(8(12-13)9(15)16-2)10(11)3-6(14)4-10/h5-6,14H,3-4,11H2,1-2H3
• InChI Key： XIURHIOYXAXLNM-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CN(C)N=C2C(=O)OC)(C1)N

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 90.4Ų

Additional information on methyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228900-27-2): A Comprehensive Overview

Methyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2228900-27-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a cyclobutyl group and an amino-hydroxyl moiety, make it a promising candidate for further investigation in drug discovery and development.

The< strong>1-amino-3-hydroxycyclobutyl substituent in the molecular structure of Methyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate introduces a high degree of complexity and functionality. This moiety has been extensively studied for its role in modulating various biological pathways. The amino group can participate in hydrogen bonding interactions, enhancing the compound's solubility and bioavailability, while the hydroxyl group provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of complex molecules like Methyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate. Molecular docking studies have shown that this compound can interact with several target proteins involved in inflammation, cancer, and neurodegenerative diseases. These interactions suggest potential therapeutic benefits, particularly in conditions where modulation of these pathways is crucial.

In vitro studies have demonstrated that Methyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate exhibits inhibitory activity against various enzymes and receptors. For instance, it has been found to inhibit COX-2, an enzyme involved in pain and inflammation, with similar efficacy to some well-known nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, preliminary data suggest that this compound may exhibit antioxidant properties, making it a candidate for treating oxidative stress-related disorders.

The< strong>cyclobutyl group in the molecule contributes to its stability and lipophilicity, which are critical factors for drug absorption and distribution. This structural feature also allows for potential interactions with lipid membranes, suggesting applications in drug delivery systems. Researchers are exploring ways to exploit these properties to enhance the bioavailability of other therapeutic agents.

One of the most exciting aspects of Methyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate is its potential as a scaffold for drug development. By modifying different parts of the molecule, scientists can generate libraries of derivatives with varying biological activities. High-throughput screening techniques combined with machine learning algorithms have accelerated this process, allowing for rapid identification of lead compounds with desired properties.

The< strong>pyrazole core is known for its versatility in medicinal chemistry due to its ability to adopt multiple conformations and form stable complexes with biological targets. The presence of both methyl and carboxylate groups on the pyrazole ring further enhances its functional diversity. These groups can be readily modified through various chemical reactions, such as esterification, amidation, or alkylation, to create novel compounds with improved pharmacological profiles.

In conclusion, Methyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228900-27-2) represents a significant advancement in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new treatments for various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the future of medicine.